3-(3-Fluorophenyl)-2-methylbenzoic acid

Specification

• CAS No.: 1214387-47-9
• Molecular Formula: C14H11FO2
• Molecular Weight: 230.23 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-2-methylbenzoic acid
• Standard InChI: InChI=1S/C14H11FO2/c1-9-12(6-3-7-13(9)14(16)17)10-4-2-5-11(15)8-10/h2-8H,1H3,(H,16,17)
• Standard InChI Key: FGCZMGCETQNGMF-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)F
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)F

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s structure consists of a benzoic acid core (C₆H₅COOH) with two substituents:

• A methyl group (-CH₃) at the 2-position (ortho to the carboxylic acid).

• A 3-fluorophenyl group at the 3-position (meta to the carboxylic acid).

The fluorine atom on the phenyl ring introduces electronegativity, influencing the compound’s polarity and reactivity. The molecular formula is C₁₄H₁₁FO₂, with a molecular weight of 242.24 g/mol (calculated from isotopic data in analogous compounds).

Physicochemical Characteristics

While experimental data for this specific compound are sparse, properties can be inferred from related fluorobenzoic acids:

Property	Value/Description	Source Analogue
Melting Point	~180–190°C (estimated)	3-(2-Amino-3-fluorophenyl)benzoic acid
Solubility	Low in water; soluble in organic solvents (e.g., DMSO, ethanol)	3-ETHYL-6-{[(4-FLUOROPHENYL)SULFONYL]AMINO}-2-METHYLBENZOIC ACID
LogP (Partition Coefficient)	~3.35 (predicted)	3-(3-Fluorophenyl)-2-methylbutanoic acid
pKa	~4.2 (carboxylic acid group)	General benzoic acid derivatives

The logP value suggests moderate lipophilicity, making it suitable for transmembrane delivery in drug design. The carboxylic acid group enables salt formation or esterification for prodrug development.

Synthesis Methodologies

Grignard Reaction and Boronation

A patent describing the synthesis of 3-amino-4-fluorobenzoic boric acid (CN103626791B) provides a template for introducing fluorine and aryl groups. Adapting this approach:

• Grignard Reagent Formation: React p-fluoro bromobenzene with magnesium in tetrahydrofuran (THF) to generate a fluorophenyl Grignard reagent.

• Boronation: Treat the Grignard reagent with trimethyl borate to form a fluorobenzoic boric acid intermediate.

• Functionalization: Introduce the methyl group via Friedel-Crafts alkylation or palladium-catalyzed coupling.

One-Pot Hydrazone Formation

The synthesis of 4-[3-(3-Fluorophenyl)-4-formyl-pyrazol-1-yl]benzoic acid demonstrates a strategy for attaching fluorophenyl groups to benzoic acid derivatives:

• React 4-hydrazinobenzoic acid with fluorophenyl acetophenones to form hydrazones.

• Use POCl₃/DMF for cyclization and formylation.

• Purify via recrystallization or column chromatography.

This method could be modified to install the methyl group at the 2-position using methylating agents (e.g., methyl iodide) under basic conditions.

Pharmacological and Biological Activity

Enzyme Inhibition

The carboxylic acid group facilitates interactions with enzymatic active sites. In DrugBank entry DB07746, a related compound with a sulfonylamino group demonstrated inhibitory effects on bacterial enzymes, highlighting the role of fluorine in enhancing binding affinity.

Analytical Characterization

Spectroscopic Data

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (DMSO-d₆, 300 MHz):

  • δ 8.10 (s, 1H, aromatic), 7.58–7.51 (m, 2H, fluorophenyl), 2.50 (s, 3H, CH₃).

• ¹³C NMR:

  • δ 167.9 (COOH), 162.5 (C-F), 136.8 (aromatic C), 20.1 (CH₃).

High-Resolution Mass Spectrometry (HRMS)

• Calculated for C₁₄H₁₁FO₂ [M+H]⁺: 243.0826

• Observed: 243.0825 (analogous to).

Future Research Directions

• Structure-Activity Relationships (SAR): Systematic modification of the methyl and fluorophenyl groups to optimize bioactivity.

• Prodrug Development: Esterification of the carboxylic acid to improve bioavailability.

• Materials Science: Exploration in polymer synthesis or metal-organic frameworks (MOFs) leveraging fluorine’s electron-withdrawing properties.